Cas no 2171202-01-8 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid)

• Product Name: (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid
• CAS No: 2171202-01-8
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6258363
• PubChem ID: 165556987
• Update Time: 2025-11-01

(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid
• EN300-1552584
• (2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)pentanoic acid
• 2171202-01-8

• Inchi： 1S/C25H25N3O6/c1-2-7-20(24(30)31)28-23(29)22-21(34-14-27-22)12-26-25(32)33-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,14,19-20H,2,7,12-13H2,1H3,(H,26,32)(H,28,29)(H,30,31)/t20-/m1/s1
• InChI Key： SZYSYZMOFACPLX-HXUWFJFHSA-N
• SMILES： O(C(NCC1=C(C(N[C@@H](C(=O)O)CCC)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid

(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid (CAS No. 2171202-01-8): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid (CAS No. 2171202-01-8) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its intricate structure, which includes an Fmoc protecting group, an oxazolyl moiety, and a pentanoic acid backbone. The unique combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various pharmaceutical and biochemical studies.

The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. In the context of (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid, this group plays a crucial role in maintaining the stability and reactivity of the molecule during synthetic processes. The oxazolyl moiety, on the other hand, contributes to the compound's biological activity by providing a rigid and electron-rich environment that can interact with specific protein targets.

Recent studies have highlighted the potential of (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. Specifically, it has been found to effectively inhibit the activity of β-secretase (BACE1), an enzyme that plays a key role in the pathogenesis of Alzheimer's disease. This finding suggests that (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid could be a promising lead compound for the development of novel Alzheimer's disease treatments.

In addition to its potential in neurodegenerative diseases, (2R)-2-{5-[{(9H-fluoren - 9 - yl) methoxy carbonyl} amino] methyl - 1 , 3 - oxazol - 4 - yl] formamido) pentanoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the activity of protein kinases such as AKT and ERK, which are frequently overactivated in various types of cancer. This selective inhibition could potentially lead to new therapeutic strategies for treating cancer with fewer side effects compared to traditional chemotherapy.

The structural complexity of (2R)-2-{5-[{(9H-fluoren - 9 - yl) methoxy carbonyl} amino] methyl - 1 , 3 - oxazol - 4 - yl] formamido) pentanoic acid also makes it an attractive candidate for drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs or conjugates that can improve the pharmacokinetic properties and bioavailability of the compound. For instance, researchers have explored the use of nanoparticle-based delivery systems to enhance the delivery and efficacy of this compound in vivo.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of (2R)-2-{5-[{(9H-fluoren - 9 - yl) methoxy carbonyl} amino] methyl - 1 , 3 - oxazol - 4 - yl] formamido) pentanoic acid. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, and preliminary results are encouraging. Additionally, efforts are being made to synthesize analogs and derivatives with improved potency and selectivity.

In conclusion, (2R)-2-{5-[{(9H-fluoren - 9 - yl) methoxy carbonyl} amino] methyl - 1 , 3 - oxazol - 4 - yl] formamido) pentanoic acid (CAS No. 2171202-01-8) is a highly promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for both fundamental research and drug development. As more studies are conducted and new insights are gained, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.